Cas no 2228111-46-2 (1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol)
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
- 2228111-46-2
- EN300-1864778
-
- Inchi: 1S/C13H19NO2/c15-10-13(16)12-7-4-8-14(12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13,15-16H,4,7-10H2
- InChI Key: RQOFPWGTCYJZLV-UHFFFAOYSA-N
- SMILES: OC(CO)C1CCCN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.7Ų
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864778-1g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-5g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 5g |
$1821.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-10g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 10g |
$2701.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-0.05g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-0.1g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-0.25g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-0.5g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-1.0g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1864778-2.5g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1864778-5.0g |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol |
2228111-46-2 | 5g |
$2981.0 | 2023-06-02 |
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
Introduction to 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol (CAS No. 2228111-46-2)
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol, with the CAS number 2228111-46-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted pyrrolidine ring and a diol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol is of particular interest due to its potential as a lead compound in drug discovery. The benzyl group attached to the pyrrolidine ring provides steric and electronic properties that can influence the compound's binding affinity and selectivity towards specific biological targets. The diol functionality, on the other hand, can enhance the compound's solubility and bioavailability, making it a promising candidate for various pharmaceutical applications.
Recent studies have explored the pharmacological properties of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its enzyme inhibitory properties, 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol has also shown promise in modulating other biological processes. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively modulate ion channels and receptors, which are crucial for maintaining cellular homeostasis. These findings highlight the versatility of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol and its potential to address multiple therapeutic targets.
The synthesis of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol has been optimized through various methodologies to ensure high yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the reaction of 1-benzylpyrrolidine with an appropriate diol precursor under mild conditions. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation and energy consumption.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for further clinical development.
In conclusion, 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol (CAS No. 2228111-46-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.
2228111-46-2 (1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)